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Compound of Interest

Compound Name: SR94

Cat. No.: B10802332

Essential Safety Protocols for Handling SR94

Disclaimer: The identity of the substance designated "SR94" is not definitively established in
publicly available resources. Initial searches yield references to materials as varied as digital
controllers and chemical hardeners. However, given the context of this document—Ilaboratory
safety for researchers and drug development professionals—this guide will proceed under the
assumption that "SR94" refers to a hazardous chemical compound. For the purpose of
providing specific and actionable safety information, this document will use Strontium-90 (Sr-
90) as a representative example of a hazardous substance that may be used in a research
setting. Strontium-90 is a radioactive isotope requiring stringent safety measures. Researchers
must replace the information in this guide with the specific details from the Safety Data Sheet
(SDS) for the actual "SR94" compound being used.

This guide provides essential safety and logistical information for the handling and disposal of
hazardous chemical compounds, with a specific focus on the protocols required for a
substance like Strontium-90.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against chemical exposure and is critical for ensuring personnel safety. The required PPE
varies based on the specific hazards of the chemical being handled, including its physical form,
toxicity, and potential for splashing or aerosolization.
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General PPE Requirements for Handling Hazardous Chemicals:

PPE Component

Specification

Purpose

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects eyes from chemical
splashes, vapors, and flying
particles.[1][2][3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

Prevents skin contact with the
chemical. The specific glove
material should be selected
based on the chemical's
breakthrough time.[1][3][4]

Body Protection

Alab coat, chemical-resistant

apron, or a full-body suit.

Protects skin and clothing from

spills and contamination.[1][2]

[4]

Respiratory Protection

A fume hood is the primary
means of controlling inhalation
exposure. If a fume hood is not
available or insufficient, a
respirator (e.g., N95, or a
combination filter for
organic/inorganic vapors) may
be required.[1][3][4]

Prevents the inhalation of
hazardous vapors, dusts, or

aerosols.

Specific PPE for Handling Strontium-90:

Due to its radioactive nature, handling Strontium-90 requires additional precautions to protect

against radiation exposure.
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Additional PPE Specification Purpose
) Whole-body and ring Monitors radiation dose
Dosimetry . .
dosimeters. received by the handler.
o Plexiglas or other appropriate Attenuates beta particles
Shielding

beta shielding. emitted by Strontium-90.[5]

Work should be conducted in a

designated radioactive
) ] o Prevents the spread of
Containment materials area, within a glove ) ] o
_ radioactive contamination.
box or a fume hood with

appropriate shielding.

Operational Plan for Safe Handling

A detailed operational plan is crucial for minimizing the risk of exposure and ensuring that all
procedures are conducted safely and efficiently.

Experimental Workflow for Handling Hazardous Chemicals:
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:
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:

Remove and Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10802332#personal-protective-equipment-for-
handling-sr94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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